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Compound of Interest

Compound Name: T-10430

Cat. No.: B15623650

For Researchers, Scientists, and Drug Development Professionals

Abstract

T-10430 is a potent and selective agonist for the Leukotriene B4 receptor 2 (BLT2), a G protein-
coupled receptor implicated in a variety of physiological and pathological processes, including
inflammation, wound healing, and cell migration. These application notes provide detailed
protocols for the preparation and experimental use of T-10430 in both in vitro and in vivo
research settings. The information compiled herein is intended to facilitate the investigation of
BLT2 signaling and the therapeutic potential of its agonists.

Chemical and Physical Properties

A summary of the key chemical and physical properties of T-10430 is presented in Table 1.

Table 1: Chemical and Physical Data for T-10430
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Property Value

Chemical Formula C17H22N60]1]

Molecular Weight 326.40 g/mol [1]

Appearance White to off-white solid

Solubility Soluble in DMSO (up to 10 mM)[2]

Store as a dry powder or in DMSO stock

Storage _
solutions at -20°C.[2]

Negative Control T-10404[2]

Biological Activity

T-10430 is a selective agonist for the BLT2 receptor. The activation of BLT2, a G protein-
coupled receptor (GPCR), can initiate multiple downstream signaling cascades. These
pathways are primarily coupled through Gi and Gq alpha subunits of heterotrimeric G proteins.
Key signaling events following BLT2 activation include the modulation of adenylyl cyclase
activity, activation of phospholipase C (PLC), and subsequent mobilization of intracellular
calcium. Further downstream, these events can lead to the activation of protein kinase C
(PKC), mitogen-activated protein kinases (MAPKSs) such as ERK, and transcription factors like
NF-kB and STAT3. These pathways collectively regulate a wide range of cellular responses,
including cell migration, proliferation, and cytokine production.
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Seed cells expressing BLT2
in a 96-well plate

'

Incubate overnight

'

Stimulate cells with varying
concentrations of T-10430

'

Add IP1-d2 and anti-IP1 cryptate reagents

'

Incubate for 1 hour at room temperature

'

Read HTRF signal on a
compatible plate reader

'

Data Analysis:
Calculate EC50
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Induce colitis in mice with DSS
in drinking water (e.g., 2.5% for 7 days)

l

Administer T-10430 or vehicle daily
(e.g., oral gavage or subcutaneous injection)

:

Monitor body weight, stool consistency,
and rectal bleeding daily

:

Sacrifice mice at the end of the study

:

Collect colon tissue for analysis

:

Measure colon length and weight Histological analysis of inflammation Measure cytokine levels in colon tissue

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [T-10430: Application Notes and Protocols for Preclinical
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15623650#t-10430-solution-preparation-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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